Cas no 84736-54-9 (2-(4-Methoxyphenyl)pentan-3-one)

• Product Name: 2-(4-Methoxyphenyl)pentan-3-one
• CAS No: 84736-54-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 666379
• PubChem ID: 13023809
• Update Time: 2025-04-24

2-(4-Methoxyphenyl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)pentan-3-one
• DTXSID40515481
• AKOS017860506
• 84736-54-9
• SCHEMBL5608844

• Inchi： 1S/C12H16O2/c1-4-12(13)9(2)10-5-7-11(14-3)8-6-10/h5-9H,4H2,1-3H3
• InChI Key： DTLQGRAGKDDPQT-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-Methoxyphenyl)pentan-3-one

Introduction to 2-(4-Methoxyphenyl)pentan-3-one (CAS NO: 84736-54-9)

2-(4-Methoxyphenyl)pentan-3-one, also known by its CAS registry number CAS NO: 84736-54-9, is a unique organic compound that has garnered significant attention in the fields of pharmaceuticals and biotechnology. This compound belongs to the class of ketones, characterized by its carbonyl group, and it incorporates a substituted aryl ring, making it a potential candidate for various biochemical applications.

The structure of 2-(4-Methoxyphenyl)pentan-3-one features a pentanone backbone with a 4-methoxyphenyl group attached at the second carbon. This substitution introduces aromaticity and electronic effects that can influence its reactivity and biological activity. The methoxy group, in particular, is known to exhibit electron-donating properties due to its oxygen atom, which can modulate the compound's interaction with biomolecules.

Recent studies have highlighted the potential of this compound as a building block for drug development. Its pentanone moiety provides a flexible scaffold that can be further functionalized to target specific biological pathways. For instance, researchers have explored its use in the synthesis of complex natural products and bioactive molecules, leveraging its structural diversity.

In the realm of pharmacology, 2-(4-Methoxyphenyl)pentan-3-one has shown promise as a lead compound for developing agents that modulate cellular signaling pathways. Its ability to interact with enzyme systems and receptors makes it a valuable tool in exploring mechanisms underlying diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of CAS NO: 84736-54-9 has been optimized through various organic chemistry methods, including Friedel-Crafts alkylation and nucleophilic substitution. These advancements have improved its scalability and accessibility for large-scale production, which is critical for preclinical and clinical testing.

Moreover, computational studies using molecular modeling have provided insights into the binding affinities of this compound with target proteins. Such investigations are pivotal in rational drug design, enabling researchers to predict and optimize bioactivity based on structural features.

In summary, 2-(4-Methoxyphenyl)pentan-3-one (CAS NO: 84736-54-9) stands out as a versatile compound with broad applications in drug discovery and biomedical research. Its unique structural attributes, combined with its modifiable nature, position it as a valuable asset in the development of innovative therapeutic agents.